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Compound of Interest

Compound Name:
2,3,4,6-Tetra-O-acetyl-b-D-

mannopyranosyl azide

CAS No.: 65864-60-0

Cat. No.: B1312963

Get Quote

2,3,4,6-Tetra-O-acetyl-β-D-mannopyranosyl azide is a cornerstone intermediate in modern

glycochemistry and chemical biology. As a protected, anomerically activated mannose

derivative, its true value lies in the strategic placement of the azide moiety at the C1 position.

This functional group bestows upon the molecule a dual reactivity profile: it serves as a stable

yet reactive precursor for the formation of glycosidic linkages and as a versatile handle for

bioorthogonal "click" chemistry reactions.[1][2] The per-O-acetylation provides stability and

enhances solubility in common organic solvents, making it a highly tractable building block for

complex molecular architectures.[2]

This guide provides senior researchers and drug development professionals with a

comprehensive overview of this reagent, focusing on its synthesis, characterization, and critical

applications. We will delve into the causality behind established protocols, offering field-proven

insights to ensure experimental success and reproducibility.
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A thorough understanding of the compound's properties is critical for its successful application

and storage.

Property Data Reference(s)

CAS Number 65864-60-0 [1][3]

Molecular Formula C₁₄H₁₉N₃O₉ [1][3][4]

Molecular Weight 373.32 g/mol [3][4][5]

Synonym
β-D-Mannopyranosyl azide

tetraacetate
[3][5]

Appearance Crystalline solid [6]

Storage Conditions

Store at 2-8°C or below -15°C.

Keep container tightly closed

and protected from moisture.

[1][5][7]

Safety Precaution

As with all organic azides, this

compound is potentially

explosive and should be

handled with care.

[8]

Synthesis of the Core Intermediate: A Mechanistic
Perspective
The synthesis of glycosyl azides can be achieved through several routes, most commonly via

the azidation of a corresponding per-acetylated sugar or an anomeric halide. The choice of

method often depends on the desired anomeric configuration (α or β) and the available starting

materials. A highly effective and increasingly common method involves the Lewis acid-

catalyzed azidation of per-O-acetylated sugars using trimethylsilyl azide (TMSN₃).

This approach is favored for its operational simplicity and high yields. The Lewis acid, such as

gold(III) bromide (AuBr₃), activates the anomeric position of the peracetylated sugar, facilitating

nucleophilic attack by the azide.[9] The use of AuBr₃ is particularly advantageous due to its

oxophilicity and tolerance for various protecting groups, enabling clean and efficient reactions

under mild conditions.[9]
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Logical Flow for Synthesis
The diagram below illustrates the synthesis of a generic β-glycosyl azide from its per-O-

acetylated precursor, highlighting the key activation and substitution steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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